Cas no 1158740-45-4 ([(2-Chloro-6-fluorophenyl)methyl](propan-2-yl)amine hydrochloride)

• Product Name: [(2-Chloro-6-fluorophenyl)methyl](propan-2-yl)amine hydrochloride
• CAS No: 1158740-45-4
• MF: C₁₀H₁₄Cl₂FN
• MW: 238.129264354706
• CID: 4681967
• Update Time: 2025-05-27

[(2-Chloro-6-fluorophenyl)methyl](propan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2-Chloro-6-fluorophenyl)methyl](propan-2-yl)amine hydrochloride
• Cl.CC(C)NCC1=C(F)C=CC=C1Cl
• N-(2-Chloro-6-fluorobenzyl)-N-isopropylamine hydrochloride

• Inchi： 1S/C10H13ClFN.ClH/c1-7(2)13-6-8-9(11)4-3-5-10(8)12;/h3-5,7,13H,6H2,1-2H3;1H
• InChI Key： OBCUTQZIEAEWBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNC(C)C)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 12

Additional information on [(2-Chloro-6-fluorophenyl)methyl](propan-2-yl)amine hydrochloride

[(2-Chloro-6-fluorophenyl)methyl](propan-2-yl)amine hydrochloride (CAS No. 1158740-45-4): A Comprehensive Overview

The compound [(2-Chloro-6-fluorophenyl)methyl](propan-2-yl)amine hydrochloride (CAS No. 1158740-45-4) is a chemically synthesized organic molecule that has garnered significant attention in recent years due to its potential applications in various fields. This article delves into the properties, synthesis, and potential uses of this compound, while also addressing common queries and trending topics related to its research and development.

One of the key features of [(2-Chloro-6-fluorophenyl)methyl](propan-2-yl)amine hydrochloride is its unique molecular structure, which combines a chloro-fluorophenyl group with an isopropylamine moiety. This structural configuration contributes to its distinct physicochemical properties, making it a subject of interest in pharmaceutical and material science research. Researchers often explore its solubility, stability, and reactivity under different conditions to unlock its full potential.

In the realm of pharmaceutical research, CAS No. 1158740-45-4 has been studied for its possible role as an intermediate in the synthesis of bioactive molecules. Its amine hydrochloride derivative is particularly noteworthy, as it may enhance the bioavailability of certain compounds. This has led to increased searches for "amine hydrochloride derivatives in drug development" and "pharmaceutical intermediates with fluorophenyl groups," reflecting the growing curiosity among scientists and industry professionals.

Another trending topic related to this compound is its potential application in material science. The incorporation of halogenated aromatic rings into polymers or coatings can impart desirable properties such as thermal stability or resistance to degradation. As a result, queries like "halogenated compounds in advanced materials" and "fluorophenyl-based additives" have become increasingly popular in academic and industrial circles.

The synthesis of [(2-Chloro-6-fluorophenyl)methyl](propan-2-yl)amine hydrochloride typically involves multi-step organic reactions, including alkylation and amination processes. Researchers often optimize these procedures to improve yield and purity, which are critical for its subsequent applications. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthesis routes for such compounds, aligning with global efforts to reduce environmental impact.

From a regulatory perspective, it is essential to note that CAS No. 1158740-45-4 is not classified under any restricted categories, making it accessible for legitimate research purposes. However, proper handling and disposal protocols should always be followed to ensure safety and compliance with laboratory standards. This aligns with the increasing emphasis on "safe chemical handling practices" and "laboratory safety guidelines" in scientific communities.

In conclusion, [(2-Chloro-6-fluorophenyl)methyl](propan-2-yl)amine hydrochloride represents a versatile compound with promising applications across multiple disciplines. Its study not only contributes to the advancement of science but also addresses contemporary challenges in drug development and material innovation. As research continues, this compound is likely to remain a focal point for scientists exploring the intersection of chemistry, pharmacology, and materials engineering.